Cas no 1340102-98-8 (N-[2-(diethylamino)ethyl]thian-3-amine)

N-[2-(diethylamino)ethyl]thian-3-amine is a tertiary amine derivative featuring a thiane (tetrahydrothiopyran) ring linked to a diethylaminoethyl moiety. This compound is of interest in synthetic and medicinal chemistry due to its versatile structure, which combines a sulfur-containing heterocycle with a flexible aminoalkyl side chain. The presence of both basic nitrogen and sulfur functionalities may enhance its utility as an intermediate in the development of pharmacologically active molecules or as a ligand in coordination chemistry. Its well-defined molecular architecture allows for selective modifications, making it a valuable building block for research applications requiring tailored amine-based scaffolds.
N-[2-(diethylamino)ethyl]thian-3-amine structure
1340102-98-8 structure
Product Name:N-[2-(diethylamino)ethyl]thian-3-amine
CAS No:1340102-98-8
MF:C11H24N2S
MW:216.386661529541
CID:5217488
PubChem ID:62872687
Update Time:2026-03-06

N-[2-(diethylamino)ethyl]thian-3-amine Chemical and Physical Properties

Names and Identifiers

    • N1,N1-Diethyl-N2-(tetrahydro-2H-thiopyran-3-yl)ethane-1,2-diamine
    • N-[2-(diethylamino)ethyl]thian-3-amine
    • Inchi: 1S/C11H24N2S/c1-3-13(4-2)8-7-12-11-6-5-9-14-10-11/h11-12H,3-10H2,1-2H3
    • InChI Key: MWNQWMTVUCAAQP-UHFFFAOYSA-N
    • SMILES: S1CCCC(C1)NCCN(CC)CC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 137
  • XLogP3: 1.8
  • Topological Polar Surface Area: 40.6

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Additional information on N-[2-(diethylamino)ethyl]thian-3-amine

N-[2-(diethylamino)ethyl]thian-3-amine (CAS No. 1340102-98-8): A Comprehensive Overview

N-[2-(diethylamino)ethyl]thian-3-amine (CAS No. 1340102-98-8) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields. This compound, which belongs to the class of amine derivatives, features a thian-3-amine core coupled with a diethylaminoethyl side chain. Its molecular formula is C11H24N2S, and it exhibits properties that make it a subject of interest in both academic and industrial research.

The growing interest in N-[2-(diethylamino)ethyl]thian-3-amine can be attributed to its versatility and potential use in pharmaceutical intermediates, material science, and chemical synthesis. Researchers are particularly intrigued by its ability to act as a building block for more complex molecules, which is why it is frequently discussed in forums and scientific publications. The compound's CAS number 1340102-98-8 is often searched in databases like SciFinder and Reaxys, highlighting its relevance in modern chemistry.

One of the key features of N-[2-(diethylamino)ethyl]thian-3-amine is its amine functionality, which makes it a valuable candidate for drug discovery and medicinal chemistry. The presence of both diethylamino and thian-3-amine groups allows for diverse reactivity, enabling chemists to explore novel synthetic pathways. This has led to an increase in queries about its synthesis methods and applications in organic chemistry, as evidenced by trending searches on platforms like Google Scholar and PubMed.

In addition to its pharmaceutical potential, N-[2-(diethylamino)ethyl]thian-3-amine is also being investigated for its role in advanced material development. Its molecular structure offers opportunities for creating functional polymers and catalysts, which are critical in industries such as electronics and renewable energy. This aligns with the current global focus on sustainable chemistry and green synthesis, making it a hot topic among researchers and industry professionals.

The compound's physical and chemical properties are another area of interest. With a molecular weight of 216.39 g/mol, N-[2-(diethylamino)ethyl]thian-3-amine is typically a liquid at room temperature, though its exact boiling point and solubility can vary depending on the solvent system. These characteristics are frequently queried in academic and industrial settings, as they are crucial for determining its suitability in various applications.

From a market perspective, the demand for N-[2-(diethylamino)ethyl]thian-3-amine is expected to grow, particularly in regions with strong pharmaceutical and chemical manufacturing sectors. Companies specializing in fine chemicals and custom synthesis are increasingly listing this compound in their catalogs, reflecting its commercial viability. Searches for suppliers of CAS 1340102-98-8 have risen, indicating a robust market interest.

Safety and handling of N-[2-(diethylamino)ethyl]thian-3-amine are also important considerations. While it is not classified as a hazardous material, proper laboratory practices should always be followed. This includes using appropriate personal protective equipment (PPE) and ensuring adequate ventilation. These precautions are often highlighted in safety data sheets (SDS) and are a common topic in workplace safety discussions.

In conclusion, N-[2-(diethylamino)ethyl]thian-3-amine (CAS No. 1340102-98-8) is a compound with significant potential across multiple scientific and industrial domains. Its unique structure, coupled with its diverse applications, makes it a subject of ongoing research and commercial interest. As the scientific community continues to explore its capabilities, this compound is likely to remain a key player in the fields of organic synthesis, pharmaceuticals, and material science.

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